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Compound of Interest |

Compound Name: 2-Chloro-6-methoxypyridin-3-OL
Cat. No.: B11808062
Get Quote

In the landscape of medicinal chemistry and drug discovery, functionalized heterocyclic
scaffolds are the cornerstones of innovation. Among these, the pyridine ring system is
particularly prominent due to its presence in numerous pharmaceuticals and its capacity for
diverse chemical modifications. This guide focuses on a specific, highly functionalized
derivative: 2-Chloro-6-methoxypyridin-3-ol.

This molecule, featuring a trifecta of synthetically valuable functional groups—a halogen, a
methoxy ether, and a hydroxyl group—represents a potentially powerful building block for
constructing complex molecular architectures. The chloro group provides a handle for cross-
coupling reactions, the methoxy group modulates electronic properties and can serve as a
masked pyridone, and the phenolic hydroxyl group is a key pharmacophoric element and a site
for further derivatization.

While direct literature on 2-Chloro-6-methoxypyridin-3-ol is sparse, this guide will provide a
comprehensive technical overview by synthesizing data from closely related analogues and
established chemical principles. We will explore its core chemical identity, propose a robust and
logical synthetic pathway grounded in proven methodologies, and discuss its potential
applications for professionals in drug development.
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Core Chemical Identity and Physicochemical
Properties

Establishing the fundamental identifiers of a molecule is the first step in any rigorous scientific
exploration. As this compound is not widely cataloged, its identifiers have been generated
based on its chemical structure.

Property Value

IUPAC Name 2-Chloro-6-methoxypyridin-3-ol

Molecular Formula CeHesCINO2

Molecular Weight 159.57 g/mol

Canonical SMILES COclnc(Cl)c(O)ccl

inChi InChl=1S/C6H6CINO2/c1-10-5-3-2-4(9)6(7)8-
5/h2-3,9H,1H3

InChlKey POJWUDADGALRQD-UHFFFAOYSA-N

Expert Insights on Predicted Properties:

 Acidity: The pyridin-3-ol moiety is expected to be weakly acidic, similar to phenol, with a pKa
in the range of 8-10. This allows it to act as a hydrogen bond donor under physiological
conditions.

 Lipophilicity: The presence of both a hydrophilic hydroxyl group and lipophilic chloro and
methoxy groups results in a balanced character. The calculated logP is likely to be in a range
suitable for drug candidates, allowing for membrane permeability without excessive
lipophilicity.

¢ Reactivity: The molecule possesses three distinct reactive centers. The hydroxyl group can
be alkylated or acylated, the chloro group can be displaced or used in cross-coupling
reactions (e.g., Suzuki, Buchwald-Hartwig), and the pyridine ring itself can undergo further
electrophilic or nucleophilic substitution, albeit influenced by the existing substituents.
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Proposed Synthesis and Mechanistic Rationale

A reliable and scalable synthesis is paramount for the practical application of any chemical
building block. Based on established pyridine chemistry, we propose a robust three-step
synthesis starting from the commercially available 2-Chloro-6-methoxypyridine. This pathway is
logical, high-yielding, and relies on well-understood transformations.

The chosen route leverages the directing effects of the substituents on the pyridine ring. The
methoxy group is an ortho-, para-director, and the chloro group is also an ortho-, para-director.
Together, they strongly activate the ring for electrophilic substitution and direct incoming

electrophiles to the C3 and C5 positions.

Proposed Synthetic Workflow
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Step 3: Diazotization & Hydrolysis

2-Chloro-6-methoxypyridin-3-ol
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Caption: Proposed three-step synthesis of 2-Chloro-6-methoxypyridin-3-ol.

Mechanistic Justification:
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 Nitration: The first step involves the electrophilic nitration of 2-chloro-6-methoxypyridine. This
reaction is well-documented and proceeds with high regioselectivity to yield 2-chloro-6-
methoxy-3-nitropyridine[1]. The strong acid medium generates the nitronium ion (NOz2%),
which is attacked by the electron-rich pyridine ring, primarily at the C3 position due to the
directing influence of the methoxy and chloro substituents.

e Reduction: The nitro group of the intermediate is a versatile precursor to an amine. Standard
reduction conditions, such as tin(ll) chloride in hydrochloric acid or catalytic hydrogenation
with palladium on carbon, are highly effective for this transformation. This step is a
cornerstone of aromatic chemistry and is expected to proceed in high yield.

» Diazotization and Hydrolysis: The final conversion of the amino group to a hydroxyl group is
achieved via the Sandmeyer reaction. The primary aromatic amine is treated with nitrous
acid (generated in situ from sodium nitrite and a strong acid) at low temperatures to form a
diazonium salt. This intermediate is unstable and, upon gentle heating in aqueous solution,
readily loses nitrogen gas (Nz) to form a pyridyl cation, which is then trapped by water to
yield the final product, 2-chloro-6-methoxypyridin-3-ol.

This synthetic sequence is not only chemically sound but also strategically advantageous, as
the intermediates are stable and the reagents are common and cost-effective.

Detailed (Hypothetical) Experimental Protocol

To ensure this guide is of practical value, the following section details a hypothetical, step-by-
step protocol for the synthesis outlined above. This protocol is based on standard procedures
found in chemical literature, such as Organic Syntheses[2].

Step 1: Synthesis of 2-Chloro-6-methoxy-3-
hitropyridine[1][3]

e Reagents & Setup:
o 2-Chloro-6-methoxypyridine (1.0 eq)
o Concentrated Sulfuric Acid (H2SOa4, 98%)

o Fuming Nitric Acid (HNOs, >90%)
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o Athree-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel,
and a thermometer.

e Procedure:
1. Cool the sulfuric acid in the reaction flask to 0°C using an ice-salt bath.

2. Slowly add 2-chloro-6-methoxypyridine to the stirred sulfuric acid, ensuring the internal
temperature does not exceed 10°C.

3. Once addition is complete, add fuming nitric acid dropwise via the dropping funnel,
maintaining the internal temperature below 5°C.

4. After the addition of nitric acid, allow the reaction mixture to stir at 0-5°C for 1 hour, then
let it warm to room temperature and stir for an additional 3-4 hours.

5. Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Work-up & Purification:
1. Carefully pour the reaction mixture onto crushed ice with vigorous stirring.
2. A yellow precipitate of 2-chloro-6-methoxy-3-nitropyridine will form.

3. Collect the solid by vacuum filtration and wash thoroughly with cold water until the filtrate
is neutral (pH ~7).

4. Dry the solid under vacuum. The product can be further purified by recrystallization from
ethanol if necessary.

Step 2: Synthesis of 3-Amino-2-chloro-6-
methoxypyridine

e Reagents & Setup:
o 2-Chloro-6-methoxy-3-nitropyridine (1.0 eq)

o Tin(Il) chloride dihydrate (SnCl2:2H20, 4.0-5.0 eq)
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o Concentrated Hydrochloric Acid (HCI)
o Ethanol (EtOH)

o Sodium Hydroxide (NaOH) solution

e Procedure:
1. Suspend the nitro-pyridine in ethanol in a round-bottom flask.
2. Add a solution of SnCl2:-2H20 in concentrated HCI to the suspension.

3. Heat the mixture to reflux (approx. 70-80°C) and stir for 2-3 hours until TLC analysis
shows complete consumption of the starting material.

e Work-up & Purification:

1. Cool the reaction mixture to room temperature and concentrate it under reduced pressure
to remove the ethanol.

2. Cool the remaining aqueous solution in an ice bath and basify by slowly adding a
concentrated NaOH solution until the pH is >10. The tin salts will precipitate.

3. Extract the aqueous layer three times with ethyl acetate or dichloromethane.

4. Combine the organic layers, dry over anhydrous sodium sulfate (Naz2S0a), filter, and
concentrate under reduced pressure to yield the crude amine.

5. Purify the product by flash column chromatography on silica gel.

Step 3: Synthesis of 2-Chloro-6-methoxypyridin-3-ol

e Reagents & Setup:
o 3-Amino-2-chloro-6-methoxypyridine (1.0 eq)
o Sulfuric Acid (H2S0a4), dilute aqueous solution (e.g., 10%)

o Sodium Nitrite (NaNO3z), aqueous solution
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e Procedure:

1. Dissolve the amine in the dilute sulfuric acid solution in a beaker, cooling to 0-5°C in an
ice-salt bath.

2. Slowly add a pre-chilled agueous solution of sodium nitrite dropwise, keeping the
temperature strictly below 5°C. Stir for 30 minutes at this temperature to ensure complete
formation of the diazonium salt.

3. To hydrolyze the diazonium salt, gently warm the solution to 40-50°C. Effervescence
(evolution of N2 gas) will be observed.

4. Continue warming and stirring until the gas evolution ceases.
o Work-up & Purification:
1. Cool the reaction mixture to room temperature.
2. Extract the product from the aqueous solution using ethyl acetate.

3. Combine the organic extracts, wash with brine, dry over Na=SOa4, and concentrate under
reduced pressure.

4. Purify the resulting crude solid by flash column chromatography or recrystallization to
afford pure 2-Chloro-6-methoxypyridin-3-ol.

Relevance and Application in Drug Discovery

The strategic placement of chloro, methoxy, and hydroxyl groups on a pyridine scaffold makes
2-Chloro-6-methoxypyridin-3-ol a molecule of significant interest for medicinal chemists.

e The Pyridinol Core: This motif is a known "privileged structure"” in drug discovery, capable of
interacting with a wide range of biological targets through hydrogen bonding. The nitrogen
atom can act as a hydrogen bond acceptor, while the hydroxyl group can be both a donor
and an acceptor.

» Role of the Chloro Group: Halogens, particularly chlorine, are frequently used to enhance
binding affinity and modulate pharmacokinetic properties. Chlorine can participate in halogen
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bonding—a specific, non-covalent interaction with electron-dense atoms like oxygen or
nitrogen in a protein's active site. It also increases lipophilicity, which can improve cell
membrane permeability.

» Role of the Methoxy Group: The methoxy group is a versatile modulator. It is a weak
hydrogen bond acceptor and can influence the conformation of a molecule. In synthetic
contexts, a methoxypyridine can serve as a stable precursor to a pyridone, which can be
unmasked in later steps to reveal a different pharmacophoric profile[3]. This dual nature
makes it a powerful tool for structure-activity relationship (SAR) studies.

By combining these three features, 2-Chloro-6-methoxypyridin-3-ol serves as a rich platform
for generating libraries of compounds for screening against various therapeutic targets, from
kinases to G-protein coupled receptors.

Conclusion

2-Chloro-6-methoxypyridin-3-ol, while not a widely commercialized compound, holds
considerable potential as a sophisticated building block for drug discovery and chemical
synthesis. This guide has established its core chemical identity, proposed a robust and well-
rationalized synthetic route based on proven chemical transformations, and provided a
detailed, actionable experimental protocol. By understanding the interplay of its functional
groups, researchers can leverage this molecule to probe complex biological systems and
develop novel therapeutics. Its value lies not in its current availability, but in the vast chemical
space it unlocks for the discerning synthetic and medicinal chemist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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